Cas no 82710-08-5 (9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product name: 9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 82710-08-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD01648759
• CID: 4659673

9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 9-methyl-3,4-dihydro-1-benzoxepin-5(2H)-one
• 9-methyl-3,4-dihydro-2H-1-benzoxepin-5-one
• 9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• 9-methyl-2H,3H,4H-benzo[f]oxepin-5-one
• ST51008861
• N12434
• Z235346291

• MDL： MFCD01648759
• Inchi： 1S/C11H12O2/c1-8-4-2-5-9-10(12)6-3-7-13-11(8)9/h2,4-5H,3,6-7H2,1H3
• InChI Key： PQBKIFOBYHBUSW-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2C(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines